Cas no 2119686-55-2 ((1S,1'S)-(-)-(Oxybis(2,1-phenylen))bis((2-methoxyphenyl)(phenyl)phosphine))

• Product Name: (1S,1'S)-(-)-(Oxybis(2,1-phenylen))bis((2-methoxyphenyl)(phenyl)phosphine)
• CAS No: 2119686-55-2
• MF: C₃₈H₃₂O₃P₂
• MW: 598.606411933899
• MDL: MFCD32697131
• CID: 5164266
• PubChem ID: 155293890
• Update Time: 2026-03-04

(1S,1'S)-(-)-(Oxybis(2,1-phenylen))bis((2-methoxyphenyl)(phenyl)phosphine) Chemical and Physical Properties

Names and Identifiers

• (1S,1'S)-(-)-(Oxybis(2,1-phenylen))bis((2-methoxyphenyl)(phenyl)phosphine)
• 2119686-55-2
• (1S,1'S)-(-)-(Oxybis(2,1-phenylen))bis((2-methoxyphenyl)(phenyl)phosphine), 97%
• (S)-(2-methoxyphenyl)-[2-[2-[(2-methoxyphenyl)-phenylphosphanyl]phenoxy]phenyl]-phenylphosphane
• MFCD32697131

• MDL： MFCD32697131
• Inchi： 1S/C38H32O3P2/c1-39-31-21-9-13-25-35(31)42(29-17-5-3-6-18-29)37-27-15-11-23-33(37)41-34-24-12-16-28-38(34)43(30-19-7-4-8-20-30)36-26-14-10-22-32(36)40-2/h3-28H,1-2H3/t42-,43-/m0/s1
• InChI Key： DBFPCZTZUHIRHD-MJPWBCPGSA-N
• SMILES： [P@](C1C=CC=CC=1)(C1C=CC=CC=1OC)C1=CC=CC=C1OC1=CC=CC=C1[P@@](C1C=CC=CC=1)C1C=CC=CC=1OC

Computed Properties

• Exact Mass: 598.18266887g/mol
• Monoisotopic Mass: 598.18266887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 43
• Rotatable Bond Count: 10
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.8
• Topological Polar Surface Area: 27.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives

Additional information on (1S,1'S)-(-)-(Oxybis(2,1-phenylen))bis((2-methoxyphenyl)(phenyl)phosphine)

Comprehensive Analysis of (1S,1'S)-(-)-(Oxybis(2,1-phenylen))bis((2-methoxyphenyl)(phenyl)phosphine) (CAS No. 2119686-55-2)

The compound (1S,1'S)-(-)-(Oxybis(2,1-phenylen))bis((2-methoxyphenyl)(phenyl)phosphine), identified by its CAS No. 2119686-55-2, is a highly specialized chiral phosphine ligand with significant applications in asymmetric catalysis. Its unique structural features, including the oxybis(2,1-phenylene) backbone and methoxyphenyl-phenylphosphine moieties, make it a valuable tool in organic synthesis, particularly in enantioselective transformations. This article delves into its properties, synthetic utility, and relevance to contemporary research trends.

In recent years, the demand for chiral phosphine ligands has surged due to their pivotal role in asymmetric hydrogenation and cross-coupling reactions. The (1S,1'S)-(-)-(Oxybis(2,1-phenylen))bis((2-methoxyphenyl)(phenyl)phosphine) stands out for its ability to induce high enantioselectivity in catalytic cycles. Researchers frequently search for "efficient chiral ligands for asymmetric synthesis" or "phosphine ligands in drug discovery," highlighting the compound's alignment with current scientific interests. Its methoxy-substituted aryl groups enhance electron density, improving coordination with transition metals like palladium and rhodium.

The compound's CAS No. 2119686-55-2 is often referenced in patents and academic papers focusing on green chemistry and sustainable catalysis. With growing emphasis on reducing waste and improving atom economy, this ligand's efficiency in low-loading catalytic systems resonates with industry needs. Searches for "recyclable chiral catalysts" or "ligand design for C-C bond formation" further underscore its relevance. The oxybis(2,1-phenylene) linker provides rigidity, stabilizing metal-ligand complexes during reactions.

From a synthetic perspective, the (1S,1'S)-(-)-(Oxybis(2,1-phenylen))bis((2-methoxyphenyl)(phenyl)phosphine) is synthesized via multi-step protocols involving phosphination and chiral resolution. Its enantiopure form is critical for achieving high stereocontrol, a topic frequently queried as "how to prepare enantiomerically pure phosphine ligands." The ligand's compatibility with air-sensitive conditions also makes it a subject of interest for researchers exploring "stable ligands for aerobic catalysis."

In pharmaceutical applications, this compound is explored for synthesizing chiral intermediates in drug development. Keywords like "phosphine ligands in API synthesis" or "asymmetric catalysis in medicinal chemistry" reflect its industrial importance. The 2-methoxyphenyl groups contribute to steric and electronic tuning, enabling selective transformations of complex substrates. Its role in transition-metal catalysis is further validated by its mention in studies on "P-chiral ligands" and "atropselective reactions."

Environmental and regulatory considerations are also addressed through the ligand's potential in low-toxicity catalysis. Unlike traditional phosphines, its aryl-substituted structure reduces hazardous byproducts, aligning with searches for "eco-friendly asymmetric catalysts." The CAS No. 2119686-55-2 thus represents a bridge between academic innovation and industrial applicability, meeting demands for both performance and sustainability.

Future research directions may focus on modifying the oxybis(2,1-phenylene) scaffold to enhance catalytic activity or exploring its use in photocatalysis. As queries like "new chiral ligands for visible-light-driven reactions" gain traction, this compound's versatility positions it as a candidate for emerging technologies. Its structural modularity allows for tailored derivatization, catering to diverse synthetic challenges.

In summary, (1S,1'S)-(-)-(Oxybis(2,1-phenylen))bis((2-methoxyphenyl)(phenyl)phosphine) (CAS No. 2119686-55-2) exemplifies the convergence of chiral ligand design, catalytic efficiency, and sustainable chemistry. Its prominence in literature and search trends underscores its value to both academia and industry, offering solutions to longstanding challenges in asymmetric synthesis.